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Compound of Interest

Compound Name: 3-Bromo-9-phenylcarbazole

Cat. No.: B073726 Get Quote

This technical guide provides a comprehensive overview of 3-Bromo-9-phenylcarbazole, a

pivotal compound in the fields of organic electronics, materials science, and pharmaceutical

development.[1][2] This document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, synthesis protocols,

and key applications.

Core Chemical and Physical Properties
3-Bromo-9-phenylcarbazole is a carbazole derivative characterized by a bromine atom on the

carbazole ring and a phenyl group attached to the nitrogen atom.[2] This structure imparts

unique electronic and chemical properties that make it a valuable intermediate and building

block in various advanced applications.[1][2]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

IUPAC Name 3-bromo-9-phenylcarbazole

Molecular Formula C₁₈H₁₂BrN[1][3][4][5]

Molecular Weight 322.2 g/mol [3][4][5]

Exact Mass 321.01531 Da[3]

CAS Number 1153-85-1[1][3][4]

InChI Key KUBSCXXKQGDPPD-UHFFFAOYSA-N[3]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to almost white powder or crystal[1]

Melting Point 77 - 81 °C[1]

Boiling Point (Predicted) 461.7 ± 27.0 °C[5][6]

Density (Predicted) 1.39 g/cm³[5]

Flash Point (Predicted) 233.0 ± 23.7 °C[5]

Water Solubility Slightly soluble in water[5]

Synthesis Protocols
The synthesis of 3-Bromo-9-phenylcarbazole can be achieved through various methods.

Below are detailed experimental protocols for two common synthetic routes.

This method involves the cross-coupling of 3-bromo-9H-carbazole with a phenylating agent in

the presence of a palladium catalyst.

Experimental Protocol:
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Reaction Setup: In a dry reaction flask, add 3-bromo-9H-carbazole, iodobenzene, 0.03

equivalents of tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), and 0.06 equivalents of

tributylphosphine.[4]

Solvent Addition: Add toluene to the flask to achieve a concentration of 0.1 M.[4]

Reaction: Stir the mixture at room temperature for approximately 12 hours.[4]

Work-up: After the reaction is complete, cool the mixture to ambient temperature. Extract the

product with dichloromethane.[4]

Purification: Wash the organic phase with distilled water, dry it over anhydrous magnesium

sulfate (MgSO₄), and concentrate it under reduced pressure.[4] The resulting residue is then

purified by column chromatography to yield the final product.[4]

A diagram of the experimental workflow is presented below:
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Buchwald-Hartwig Synthesis Workflow
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Caption: Workflow for the synthesis of 3-Bromo-9-phenylcarbazole via Buchwald-Hartwig

amination.

This method provides an alternative route using a copper catalyst.

Experimental Protocol:

Reactant Mixture: In a suitable reaction vessel, combine 3-bromo-9H-carbazole (2.5 g, 0.010

mol), bromobenzene (1.6 g, 0.010 mol), dibenzo-18-crown-6 (1.1 g, 0.0030 mol), copper

powder (1.2 g, 0.020 mol), and potassium acetate (2.8 g, 0.020 mol).[4]

Solvent: Add 100 mL of N,N-dimethylformamide (DMF).[4]

Reaction Conditions: Heat the mixture to 120 °C and stir for 4 hours.[4]

Work-up: After cooling the reaction, perform a layer separation with water.[4]

Purification: Purify the organic layer using column chromatography (n-Hexane:MC) to obtain

the final product.[4]

Applications in Research and Development
3-Bromo-9-phenylcarbazole is a versatile compound with significant applications in several

high-technology and pharmaceutical fields.

Table 3: Key Application Areas
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Field Application

Organic Electronics

Utilized in the development of Organic Light-

Emitting Diodes (OLEDs) to enhance efficiency

and color purity.[1][2]

Photovoltaics

Plays a role in improving the performance of

organic solar cells by increasing their energy

conversion efficiency.[1][2]

Pharmaceutical Development

Serves as a key intermediate in the synthesis of

various pharmaceutical compounds, aiding in

the development of new medications.[1][7][8]

Fluorescent Probes

Employed as a fluorescent probe in biological

imaging for better visualization of cellular

processes.[1]

Polymer Chemistry

Used in the synthesis of advanced polymers

with unique properties for applications in

coatings and materials science.[1]

Organic Synthesis

Acts as a fundamental building block for

creating more complex molecules with tailored

properties.[1][2]

The bromine atom at the 3-position serves as a reactive site for further functionalization

through various cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig

aminations, enabling the construction of complex molecular architectures.[2] The carbazole

core, functionalized with a phenyl group, provides excellent hole-transport properties and high

thermal stability, which are crucial for its applications in organic electronics.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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